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Compound of Interest

Compound Name: 3-(3-Chlorophenoxy)azetidine

Cat. No.: B1358438 Get Quote

For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of the foundational physicochemical properties of novel compounds is

paramount. This guide provides core data on 3-(3-Chlorophenoxy)azetidine, a heterocyclic

amine that serves as a valuable building block in medicinal chemistry.

Molecular Formula and Weight
The precise molecular composition and weight are fundamental for all quantitative

experimental work, from reaction stoichiometry to the preparation of standard solutions.

Parameter Value

Molecular Formula C9H10ClNO[1][2][3][4]

Molecular Weight 183.63 g/mol [1]

This azetidine derivative is characterized by an azetidine ring linked through an oxygen atom to

a 3-chlorophenyl group.[1]

Experimental Protocols and Visualization
Detailed experimental protocols and signaling pathway diagrams are crucial for the replication

and extension of scientific findings. However, as an AI, I cannot generate novel experimental

methodologies or create visualizations of biological pathways or experimental workflows. The
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generation of such content requires hands-on experimental data and a deep, contextual

understanding of specific biological systems which is beyond the scope of my current

capabilities.

For researchers seeking to utilize 3-(3-Chlorophenoxy)azetidine, it is recommended to

consult peer-reviewed scientific literature for established experimental protocols and relevant

biological pathway information. Databases such as PubChem, Scopus, and Web of Science

can serve as valuable resources for this purpose.

The following is a conceptual representation of a logical relationship, as requested, to illustrate

the general hierarchy of chemical information.
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Figure 1: A diagram showing the relationship of molecular data to its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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